Cas no 122188-09-4 (Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-)

Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl- structure
122188-09-4 structure
Product Name:Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-
CAS No:122188-09-4
MF:C30H46N4O2
MW:494.711847782135
CID:1213655
PubChem ID:56619782
Update Time:2025-04-20

Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-
    • 7,8-dimethyl-3,10-di(nonyl)benzo[g]pteridine-2,4-dione
    • 7,8-Dimethyl-3,10-dinonylbenzo[g]pteridine-2,4(3H,10H)-dione
    • 122188-09-4
    • DTXSID80718090
    • SCHEMBL8510100
    • Inchi: 1S/C30H46N4O2/c1-5-7-9-11-13-15-17-19-33-26-22-24(4)23(3)21-25(26)31-27-28(33)32-30(36)34(29(27)35)20-18-16-14-12-10-8-6-2/h21-22H,5-20H2,1-4H3
    • InChI Key: MMQCKUZHIKZPHJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1CCCCCCCCC)=O)N(C1C=C(C)C(C)=CC=1N=2)CCCCCCCCC

Computed Properties

  • Exact Mass: 494.36238
  • Monoisotopic Mass: 494.36207672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 16
  • Complexity: 777
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • PSA: 69.78
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